Cas no 1156981-49-5 (Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate)

• Product Name: Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate
• CAS No: 1156981-49-5
• MF: C₁₂H₁₃ClFNO₃
• MW: 273.687926054001
• CID: 4573785
• Update Time: 2025-06-09

Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-(2-Chloro-6-fluorophenyl)-N-methylacetamido]acetate
• Glycine, N-[2-(2-chloro-6-fluorophenyl)acetyl]-N-methyl-, methyl ester
• Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate

• Inchi： 1S/C12H13ClFNO3/c1-15(7-12(17)18-2)11(16)6-8-9(13)4-3-5-10(8)14/h3-5H,6-7H2,1-2H3
• InChI Key： DSCAHUSPCXCKLU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CN(C(CC1=C(F)C=CC=C1Cl)=O)C

Additional information on Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate

Professional Introduction to Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate (CAS No. 1156981-49-5)

Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1156981-49-5, represents a unique structural motif that has been explored for its potential biological activities and synthetic utility. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the acetamidoacetate backbone, makes this molecule of particular interest for further chemical modification and functionalization.

The< strong>Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate molecule exhibits a distinct electronic and steric profile, which can be attributed to the interplay between the electron-withdrawing effects of the chloro and fluoro groups, as well as the hydrogen bonding potential of the amide functionality. These features have made it a valuable scaffold for the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer and inflammatory diseases.

In the realm of drug discovery, the< strong>2-Chloro-6-fluorophenyl moiety is particularly noteworthy due to its ability to enhance binding affinity and selectivity when incorporated into small molecule inhibitors. The fluorine atom, in particular, is known for its ability to improve metabolic stability and binding interactions with biological targets. This has led to a surge in interest regarding fluorinated aromatic compounds in medicinal chemistry. The acetamidoacetate group further contributes to the molecule's versatility, providing multiple sites for chemical derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of< strong>Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate with greater accuracy. Molecular docking studies have shown that this compound can interact effectively with various protein targets, including enzymes involved in signal transduction pathways. These findings have opened up new avenues for developing targeted therapies against diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

The synthesis of< strong>Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process.

The biological activity of< strong>Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its ability to inhibit specific kinases has shown promise in preclinical models of cancer, making it a candidate for further development into a therapeutic drug.

The future prospects for< strong>Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate are vast, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives with enhanced efficacy and reduced toxicity. As our understanding of disease mechanisms continues to evolve, compounds like< strong>Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate are poised to play a pivotal role in next-generation therapeutics.

In conclusion, Methyl 2-2-(2-Chloro-6-fluorophenyl)-N-methylacetamidoacetate (CAS No. 1156981-49-5) is a compound of significant interest due to its unique structural features and potential biological activities. Its incorporation into drug discovery efforts has yielded promising results in various therapeutic areas, particularly cancer and inflammation. With continued advancements in synthetic methodologies and computational tools, this molecule is likely to remain at the forefront of pharmaceutical research for years to come.